2-{4-[(4-Nitrophenyl)sulfonyl]piperazino}-1,3-benzothiazole

• IUPAC Name: 2-[4-(4-nitrophenyl)sulfonylpiperazin-1-yl]-1,3-benzothiazole
• InChI: InChI=1S/C17H16N4O4S2/c22-21(23)13-5-7-14(8-6-13)27(24,25)20-11-9-19(10-12-20)17-18-15-3-1-2-4-16(15)26-17/h1-8H,9-12H2
• InChI Key: SUPYDKUDWNCTLM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC3=CC=CC=C3S2)S(=O)(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C17H16N4O4S2
• Molecular Weight: 404.5 g/mol
• CAS No.: 478077-04-2

Description

2-{4-[(4-Nitrophenyl)sulfonyl]piperazino}-1,3-benzothiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound is a sulfonamide derivative of piperazine and benzothiazole, and it exhibits promising biological activities, including anticancer, antiviral, and antimicrobial properties.

Scientific Research Applications

Antiproliferative and Anti-HIV Activity

Compounds related to 2-{4-[(4-Nitrophenyl)sulfonyl]piperazino}-1,3-benzothiazole have been explored for their potential in antiproliferative and anti-HIV activities. For instance, certain N-{2-oxo-2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]}-(het)arenecarboxamides and sulfonamide derivatives showed notable effects on human tumor-derived cell lines, especially against human splenic B-lymphoblastoid cells and human acute B-lymphoblastic leukemia. However, no significant activity against HIV-1 and HIV-2 was observed in the screened compounds (Al-Soud et al., 2010).

Antimicrobial Activity

Several derivatives of this compound have been synthesized and assessed for antimicrobial properties. The compounds demonstrated moderate to significant antimicrobial activities against various pathogens, highlighting their potential in combating microbial infections (Jagtap et al., 2010).

Anti-Breast Cancer Activity

Research has also explored the potential of these compounds in anti-breast cancer applications. Some synthesized benzothiazole derivatives, including those related to this compound, have shown promising results against human breast cancer cell lines. This highlights their potential utility in the development of new therapeutic agents for breast cancer treatment (Abdelgawad et al., 2013).

Synthesis and Characterization

The synthesis and characterization of these compounds are crucial in understanding their chemical properties and potential applications in medicinal chemistry. Efficient synthetic protocols have been developed, allowing the synthesis of a variety of derivatives, which could be pivotal in the development of new drugs (Dileep & Murty, 2017).